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Compound of Interest

Compound Name: 3-Chloro-2-methylbutan-2-ol

Cat. No.: B1628998 Get Quote

Safety Data Sheet: 3-chloro-2-methylbutan-2-ol
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-chloro-2-
methylbutan-2-ol, intended for use by professionals in research and development. The

information is compiled from various chemical safety databases and regulatory guidelines.

Chemical Identification
Identifier Value

IUPAC Name 3-chloro-2-methylbutan-2-ol[1]

CAS Number 21326-62-5[1]

Molecular Formula C5H11ClO[1]

Molecular Weight 122.59 g/mol [1]

Synonyms
3-CHLORO-2-METHYL-2-BUTANOL, 3-chloro-

2-methyl-butan-2-ol[2]

Hazard Identification
GHS Classification
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According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-chloro-2-methylbutan-2-ol is classified as follows:

Hazard Class Category

Flammable Liquids Category 4

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity (Single

Exposure), Respiratory Tract Irritation
Category 3

GHS Pictograms

Hazard Statements

H227: Combustible liquid

H302: Harmful if swallowed

H315: Causes skin irritation

H318: Causes serious eye damage

H335: May cause respiratory irritation

Physical and Chemical Properties
Experimental data for the physical properties of 3-chloro-2-methylbutan-2-ol are not readily

available in the reviewed literature. The following table summarizes computed and analogous

data.
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Property Value Source

Boiling Point Data not available

Melting Point Data not available

Density Data not available

XLogP3-AA (Computed) 1.2 PubChem

Toxicological Information
Specific experimental toxicological data such as LD50 and LC50 values for 3-chloro-2-
methylbutan-2-ol are not available in the public domain. However, based on its GHS

classification as "Acute Toxicity, Oral, Category 4," it is harmful if swallowed. Halogenated

hydrocarbons, in general, can be neurotoxic and may cause liver or renal injury.[3]

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Handling and Storage
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Handling:

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Keep away from sources of ignition - No smoking.

Take measures to prevent the buildup of electrostatic charge.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep container tightly closed.

Experimental Protocols
Detailed experimental protocols for the safety assessment of 3-chloro-2-methylbutan-2-ol are

not specifically available. However, standardized OECD guidelines are available for conducting

acute toxicity studies.

Proposed Protocol for Acute Oral Toxicity Study (based on OECD Guideline 423)

Test Principle: A stepwise procedure with the use of a limited number of animals per step.

The outcome of each step determines the subsequent step.

Test Animals: Healthy, young adult rodents (rats or mice), typically females as they are often

more sensitive.

Dosage: The substance is administered orally by gavage. The starting dose is selected from

one of four fixed levels: 5, 50, 300, or 2000 mg/kg body weight.

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous

systems, somatomotor activity, and behavior), and body weight changes for at least 14 days.
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Pathology: All animals (those that die during the test and survivors at the end) should be

subjected to gross necropsy.

Data Analysis: The results are used to classify the substance into a GHS acute toxicity

category.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 3-chloro-2-
methylbutan-2-ol, from risk assessment to emergency response.
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Caption: Workflow for the safe handling of 3-chloro-2-methylbutan-2-ol.
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Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS) provided by the manufacturer. Users should always consult the original SDS

for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1628998?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-methylbutan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-methylbutan-2-ol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12452527.htm
https://accessmedicine.mhmedical.com/content.aspx?bookid=2284%C2%A7ionid=248383951
https://www.benchchem.com/product/b1628998#safety-data-sheet-sds-for-3-chloro-2-methylbutan-2-ol
https://www.benchchem.com/product/b1628998#safety-data-sheet-sds-for-3-chloro-2-methylbutan-2-ol
https://www.benchchem.com/product/b1628998#safety-data-sheet-sds-for-3-chloro-2-methylbutan-2-ol
https://www.benchchem.com/product/b1628998#safety-data-sheet-sds-for-3-chloro-2-methylbutan-2-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1628998?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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